Cas no 64997-49-5 (4-Bromohexan-1-ol)
4-Bromohexan-1-ol structure
Product Name:4-Bromohexan-1-ol
CAS No:64997-49-5
MF:C6H13BrO
MW:181.070821523666
CID:2793197
PubChem ID:12809151
Update Time:2025-04-21
4-Bromohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromohexan-1-ol
- DTXSID20510414
- 64997-49-5
- SCHEMBL2227845
- DTXCID30461221
-
- Inchi： 1S/C6H13BrO/c1-2-6(7)4-3-5-8/h6,8H,2-5H2,1H3
- InChI Key： MFVDWCAVNIEXNT-UHFFFAOYSA-N
- SMILES： BrC(CC)CCCO
Computed Properties
- Exact Mass: 180.01498Da
- Monoisotopic Mass: 180.01498Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 47.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 20.2Ų
4-Bromohexan-1-ol Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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